3-cyclohexyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide

• IUPAC Name: 3-cyclohexyl-N-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]propanamide
• InChI: InChI=1S/C19H25N3O2/c1-14-6-5-9-16(12-14)19-21-18(24-22-19)13-20-17(23)11-10-15-7-3-2-4-8-15/h5-6,9,12,15H,2-4,7-8,10-11,13H2,1H3,(H,20,23)
• InChI Key: KTMXNZPWVCBJRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)CNC(=O)CCC3CCCCC3
• Molecular Formula: C19H25N3O2
• Molecular Weight: 327.4 g/mol

Description

3-cyclohexyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide is a useful research compound. Its molecular formula is C19H25N3O2 and its molecular weight is 327.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 327.19467705 g/mol and the complexity rating of the compound is 398. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antiepileptic Activity

Research conducted by Rajak et al. (2013) synthesized novel series of compounds structurally related to 1,3,4-oxadiazoles, demonstrating anticonvulsant activities. The study utilized maximal electroshock seizure (MES), subcutaneous pentylenetetrazole (scPTZ), and subcutaneous strychnine (scSTY) models to investigate these activities, with some compounds showing significant results, further supporting the pharmacophore model vital for anticonvulsant activity (Rajak et al., 2013).

Antibacterial Activity

Tumosienė et al. (2012) explored the synthesis of azole derivatives from 3-[(4-methylphenyl)amino]propanehydrazide and its N′-phenylcarbamoyl derivatives, leading to the discovery of compounds with good antibacterial activity against Rhizobium radiobacter. This study highlights the potential of such compounds in developing new antibacterial agents (Tumosienė et al., 2012).

Enzyme Inhibition

A study by Abbasi et al. (2020) synthesized a novel series of bi-heterocyclic propanamides, demonstrating very promising urease inhibitory activity. This indicates the potential use of such compounds in addressing conditions related to urease activity, with all compounds showing less cytotoxicity, making them suitable for further pharmacological investigations (Abbasi et al., 2020).